Tert-butyl 4-[(benzyloxy)methyl]-4-hydroxypiperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-hydroxy-4-(phenylmethoxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C18H27NO4/c1-17(2,3)23-16(20)19-11-9-18(21,10-12-19)14-22-13-15-7-5-4-6-8-15/h4-8,21H,9-14H2,1-3H3
• InChI Key: DTYAGPOXBWTNDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(COCC2=CC=CC=C2)O
• Molecular Formula: C18H27NO4
• Molecular Weight: 321.4 g/mol

Description

Tert-butyl 4-[(benzyloxy)methyl]-4-hydroxypiperidine-1-carboxylate (TBHPC) is an organic compound that has been studied for its potential applications in scientific research and lab experiments. TBHPC is a synthetic compound that is composed of several functional groups, including a tert-butyl group, a benzyloxy group, and a hydroxypiperidine-1-carboxylate group. TBHPC is a relatively new compound, and its properties and potential applications are still being explored.

Safety and Hazards

The safety data sheet for a similar compound, “tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate”, indicates that it is considered hazardous. It may be harmful if swallowed, cause severe skin burns and eye damage, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

An Et2O (25 ml) solution of tert-butyl 6-[(benzyloxy)methyl]-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (3.37 g) was added dropwise under ice-cooling to an suspension of LAH (520 mg) in Et2O (75 ml), and was stirred at room temperature for 1 hour, Under ice-cooling, a saturated ammonia aqueous solution (1 ml) was added. After dilution with THF, stirring was performed at room temperature for 2 hours. After drying over anhydrous magnesium sulfate, Celite filtering was performed. The residue obtained by concentration was purified by silica gel column chromatography (EtOAc/hexane) to obtain tert-butyl 4-[(benzyloxy)methyl]-4-hydroxypiperidine-1-carboxylate (2.59 g).